Cas no 1227579-93-2 (2-bromo-3-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 2-bromo-3-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1227579-93-2
• MF: C₇H₃BrF₃NO₂
• MW: 270.003431558609
• MDL: MFCD16610249
• CID: 4689231
• PubChem ID: 118704158
• Update Time: 2023-11-24

2-bromo-3-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(trifluoromethyl)isonicotinic acid
• FCH1344604
• 2-bromo-3-(trifluoromethyl)pyridine-4-carboxylic acid

• MDL： MFCD16610249
• Inchi： 1S/C7H3BrF3NO2/c8-5-4(7(9,10)11)3(6(13)14)1-2-12-5/h1-2H,(H,13,14)
• InChI Key： QEWUAUGXIWPVLW-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 268.93
• Monoisotopic Mass: 268.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2